Cas no 2503206-10-6 (4-azidopyrrolidin-3-ol hydrochloride)

• Product Name: 4-azidopyrrolidin-3-ol hydrochloride
• CAS No: 2503206-10-6
• MF: C₄H₉ClN₄O
• MW: 164.593458890915
• CID: 6278326
• PubChem ID: 89188743
• Update Time: 2025-05-22

4-azidopyrrolidin-3-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-azidopyrrolidin-3-ol hydrochloride
• SCHEMBL13858731
• EN300-20238016
• 2503206-10-6

• Inchi： 1S/C4H8N4O.ClH/c5-8-7-3-1-6-2-4(3)9;/h3-4,6,9H,1-2H2;1H
• InChI Key： AJDJZFBPZPXVIO-UHFFFAOYSA-N
• SMILES： Cl.OC1CNCC1N=[N+]=[N-]

Computed Properties

• Exact Mass: 164.0464886g/mol
• Monoisotopic Mass: 164.0464886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 142
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines

Additional information on 4-azidopyrrolidin-3-ol hydrochloride

4-Azidopyrrolidin-3-ol Hydrochloride: A Comprehensive Overview

The compound with CAS No. 2503206-10-6, known as 4-azidopyrrolidin-3-ol hydrochloride, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is a hydrochloride salt of 4-azidopyrrolidin-3-ol, which consists of a pyrrolidine ring substituted with an azide group at the 4-position and a hydroxyl group at the 3-position. The presence of the azide group introduces unique reactivity and functional properties, making this compound a valuable tool in various research and industrial applications.

4-Azidopyrrolidin-3-ol hydrochloride exhibits a range of interesting physical and chemical properties. Its structure, featuring a five-membered pyrrolidine ring, contributes to its stability and reactivity. The azide group (-N₃) is known for its ability to undergo click chemistry reactions, particularly the Huisgen cycloaddition reaction, which has been widely utilized in the synthesis of complex molecules. Recent studies have explored the use of this compound in click chemistry to develop novel materials with tailored functionalities. For instance, researchers have employed 4-azidopyrrolidin-3-ol hydrochloride in the synthesis of cross-linked polymers and biodegradable materials, demonstrating its potential in advanced material science applications.

In the pharmaceutical industry, 4-azidopyrrolidin-3-ol hydrochloride has shown promise as a precursor for drug development. The hydroxyl group at the 3-position allows for further functionalization, enabling the creation of derivatives with diverse biological activities. Recent advancements in medicinal chemistry have highlighted the importance of such compounds in designing bioactive molecules targeting specific therapeutic areas. For example, studies have investigated the potential of this compound as a building block for anti-inflammatory agents and neuroprotective drugs.

The synthesis of 4-azidopyrrolidin-3-ol hydrochloride typically involves multi-step processes that require precise control over reaction conditions to ensure high yields and purity. One common approach involves the azidotransfer reaction using sodium azide (NaN₃) as a nucleophile under specific conditions. Researchers have optimized these methods to enhance efficiency and scalability, making this compound more accessible for large-scale production.

From an environmental standpoint, 4-Azidopyrrolidin-3-ol hydrochloride has been studied for its biodegradability and ecological impact. Recent research has focused on evaluating its persistence in various environmental matrices and its potential effects on aquatic organisms. These studies are crucial for ensuring sustainable practices in industries that utilize this compound.

In conclusion, 4-Azidopyrrolidin-3-Ol Hydrochloride (CAS No. 2503206-10-6) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical properties, combined with recent advancements in synthesis and application techniques, position it as an essential component in modern scientific research and industrial processes.